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Compound of Interest

Compound Name: beta-lonone epoxide

Cat. No.: B1235301

In the intricate world of fragrance chemistry, subtle molecular modifications can lead to
significant shifts in olfactory perception. This guide provides a detailed comparison of the
fragrance profiles of beta-ionone epoxide and alpha-ionone, two closely related ionone
derivatives. Aimed at researchers, scientists, and professionals in the fragrance and drug
development industries, this document synthesizes available data on their scent
characteristics, physicochemical properties, and known olfactory signaling pathways.

Olfactory Profile Comparison

Both beta-ionone epoxide and alpha-ionone are valued for their complex and pleasant
aromas, broadly categorized within the floral and woody families. While they share a common
violet-like foundation, key differences in their scent nuances exist.

Alpha-lonone is renowned for its classic powdery, floral, and warm woody fragrance.[1] Its
scent is often described with specific notes of iris and violet, complemented by faint balsamic
and fruity, berry-like undertones.[1] The odor is generally considered clean and floral.[2]

Beta-lonone Epoxide, in contrast, presents a slightly more complex and multifaceted aroma. It
is characterized by floral, violet, and orris notes, intertwined with a distinct woody and powdery
character.[3][4] Descriptions also frequently highlight a sweet, berry-like fruitiness.[5]

A summary of their olfactory descriptors is presented below:
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Feature Beta-lonone Epoxide Alpha-lonone

Primary Scent Family Floral, Woody Floral, Woody

] Violet, Orris, Powdery, Woody, Violet, Iris, Powdery, Warm
Key Descriptors

Sweet, Berry Woody, Faint Balsamic, Berry
] Complex, floral, and woody Classic, clean, powdery floral
Overall Impression ) ] ]
with sweet, fruity facets with woody undertones

Quantitative Olfactory Data

Quantitative data, such as odor thresholds, provides an objective measure of a compound's
potency. While data for a direct comparison is limited, some values for alpha-ionone have been
reported. It is important to note that odor thresholds can vary significantly depending on the
methodology and the specific enantiomer tested.

Compound Odor Threshold (in air) Source
(R)-(+)-alpha-ionone 0.525 ppb [6]
(S)-(-)-alpha-ionone 20-40 ppb [6]
Beta-lonone Epoxide Not available

The significant difference in odor thresholds between the enantiomers of alpha-ionone
highlights the stereospecificity of olfactory receptors.[6]

Physicochemical Properties

The physical and chemical properties of these molecules influence their volatility and,
consequently, their fragrance performance.
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Property Beta-lonone Epoxide Alpha-lonone
Chemical Formula C13H2002 C13H200
Molecular Weight 208.30 g/mol 192.30 g/mol
White to pale yellow crystalline  Colorless to pale straw oily
Appearance ] o
solid liquid
Boiling Point 275-276 °C at 760 mm Hg ~258 °C at 760 mm Hg

) Soluble in alcohol and most
- Soluble in alcohol; nearly ) ) ]
Solubility ) ] fixed oils; very slightly soluble
insoluble in water )
In water

Experimental Protocols

The characterization of fragrance materials relies on a combination of instrumental analysis
and sensory evaluation.

Gas Chromatography-Olfactometry (GC-O)

A powerful technique for identifying odor-active compounds in a mixture is Gas
Chromatography-Olfactometry (GC-0O).[7]

Methodology:
o A sample containing the volatile compounds is injected into a gas chromatograph (GC).
o The GC separates the individual compounds based on their physicochemical properties.

o The effluent from the GC column is split, with one portion going to a chemical detector (like a
mass spectrometer) for identification and the other to a sniffing port.

e Atrained sensory panelist inhales the effluent from the sniffing port and records the odor
description and intensity at specific retention times.

e This allows for the correlation of specific chemical compounds with their perceived aroma.
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Sensory Panel Evaluation

Sensory panels are essential for describing and quantifying the fragrance characteristics of a
substance.[8]

Methodology:

o Panelist Selection and Training: A panel of trained individuals is selected based on their
olfactory acuity and descriptive ability. They are trained on a wide range of standard odorants
to build a common vocabulary.

o Sample Preparation: The fragrance materials (beta-ionone epoxide and alpha-ionone) are
diluted to appropriate concentrations in a suitable solvent (e.g., ethanol).

o Evaluation: Samples are presented to the panelists in a controlled environment (odor-free,
controlled temperature and humidity). This can be done using smelling strips (blotters) or by
sniffing from vials.[9]

o Data Collection: Panelists rate the intensity of various odor descriptors (e.qg., floral, woody,
fruity, powdery) on a predefined scale. They may also provide free-form descriptions.

o Data Analysis: The collected data is statistically analyzed to generate a comprehensive
sensory profile of each compound.

Olfactory Signaling Pathway

The perception of odorants like ionones begins with their interaction with olfactory receptors
(ORs) located on the cilia of olfactory sensory neurons in the nasal cavity.

Beta-ionone has been shown to be an agonist of the olfactory receptor OR51E2.[10] This
interaction initiates a downstream signaling cascade. While the specific receptor for beta-
ionone epoxide has not been definitively identified, its structural similarity to beta-ionone
suggests it may interact with the same or a related receptor.

The general olfactory signaling pathway is as follows:
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Caption: General olfactory signal transduction cascade.

Logical Relationship of Fragrance Evaluation

The comprehensive evaluation of a fragrance compound involves a multi-step process that
integrates chemical and sensory data.
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Caption: Workflow for fragrance compound evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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